Cas no 886501-61-7 (3-bromo-2-methylbenzene-1-sulfonylchloride)

3-Bromo-2-methylbenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its key advantages include high reactivity due to the sulfonyl chloride moiety, enabling efficient transformations in nucleophilic substitution reactions. The bromo and methyl substituents on the aromatic ring provide additional sites for further functionalization, making it valuable in multi-step synthetic routes. This compound is commonly employed in pharmaceutical and agrochemical research for constructing sulfonamide derivatives. It exhibits good stability under standard handling conditions, though moisture-sensitive, requiring anhydrous storage. The product’s defined structure ensures consistent performance in coupling reactions, contributing to reproducible results in complex syntheses.

3-bromo-2-methylbenzene-1-sulfonylchloride structure

886501-61-7 structure

Product Name:3-bromo-2-methylbenzene-1-sulfonylchloride

CAS No:886501-61-7

MF:C₇H₆BrClO₂S

MW:269.543339252472

MDL:MFCD07782194

CID:820638

PubChem ID:44631001

Update Time:2025-06-07

3-bromo-2-methylbenzene-1-sulfonylchloride Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-methylbenzene-1-sulfonyl chloride
- 3-bromo-2-methylBenzenesulfonyl chloride
- 3-Bromo-2-methyl-benzenesulfonyl chloride
- 3-bromo-2-methylbenzene-1-sulfonylchloride
- 3-Bromo-2-methylbenzenesulfonyl chloride (ACI)
- 2-Methyl-3-bromobenzenesulfonyl chloride
- SY042781
- SCHEMBL352430
- EN300-96926
- 3-bromo-2-methyl-benzene sulfonyl chloride
- AKOS010077638
- CK2500
- AS-45915
- CS-0312318
- MFCD07782194
- 886501-61-7
- J-511882
- LJQINJOCKBNGAJ-UHFFFAOYSA-N
- DTXSID50660037
- MDL： MFCD07782194
- Inchi： 1S/C7H6BrClO2S/c1-5-6(8)3-2-4-7(5)12(9,10)11/h2-4H,1H3
- InChI Key： LJQINJOCKBNGAJ-UHFFFAOYSA-N
- SMILES： O=S(C1C(C)=C(Br)C=CC=1)(Cl)=O

Computed Properties

Exact Mass: 267.89600
Monoisotopic Mass: 267.89604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 42.5Å²

Experimental Properties

PSA: 42.52000
LogP: 3.76580

3-bromo-2-methylbenzene-1-sulfonylchloride Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-bromo-2-methylbenzene-1-sulfonylchloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B816365-25mg	3-Bromo-2-methylbenzene-1-sulfonyl chloride	886501-61-7		25mg	$ 50.00	2022-06-06
TRC	B816365-50mg	3-Bromo-2-methylbenzene-1-sulfonyl chloride	886501-61-7		50mg	$ 70.00	2022-06-06
TRC	B816365-250mg	3-Bromo-2-methylbenzene-1-sulfonyl chloride	886501-61-7		250mg	$ 250.00	2022-06-06
Apollo Scientific	OR346500-1g	3-Bromo-2-methylbenzenesulfonyl chloride	886501-61-7	95+%	1g	£195.00	2023-09-01
Apollo Scientific	OR346500-5g	3-Bromo-2-methylbenzenesulfonyl chloride	886501-61-7	95+%	5g	£490.00	2023-09-01
abcr	AB403581-1 g	3-Bromo-2-methylbenzene-1-sulfonyl chloride, 95%; .	886501-61-7	95%	1 g	€252.10	2023-07-19
abcr	AB403581-5 g	3-Bromo-2-methylbenzene-1-sulfonyl chloride, 95%; .	886501-61-7	95%	5 g	€551.00	2023-07-19
Alichem	A019089548-1g	3-Bromo-2-methylbenzene-1-sulfonyl chloride	886501-61-7	95%	1g	$178.20	2023-08-31
Alichem	A019089548-5g	3-Bromo-2-methylbenzene-1-sulfonyl chloride	886501-61-7	95%	5g	$561.60	2023-08-31
Fluorochem	024668-1g	3-Bromo-2-methyl-benzenesulfonyl chloride	886501-61-7	95%	1g	￡138.00	2022-02-28

3-bromo-2-methylbenzene-1-sulfonylchloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:886501-61-7)3-溴-2-甲基苯磺酰氯

Order Number:LE1749135

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:35

Price ($):discuss personally

Email:18501500038@163.com

3-bromo-2-methylbenzene-1-sulfonylchloride Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997

886501-61-7 (3-bromo-2-methylbenzene-1-sulfonylchloride) Related Products

Recommended suppliers